Cas no 1213604-94-4 (3-(1S)-1-amino-2-hydroxyethyl-4-bromophenol)

• Product Name: 3-(1S)-1-amino-2-hydroxyethyl-4-bromophenol
• CAS No: 1213604-94-4
• MF: C₈H₁₀BrNO₂
• MW: 232.074501514435
• CID: 5592583
• PubChem ID: 66515054
• Update Time: 2023-11-24

3-(1S)-1-amino-2-hydroxyethyl-4-bromophenol Chemical and Physical Properties

Names and Identifiers

• 3-((1S)-1-AMINO-2-HYDROXYETHYL)-4-BROMOPHENOL
• (s)-3-(1-Amino-2-hydroxyethyl)-4-bromophenol
• Benzeneethanol, β-amino-2-bromo-5-hydroxy-, (βS)-
• CS-0353913
• EN300-1898308
• 1213604-94-4
• 3-[(1S)-1-amino-2-hydroxyethyl]-4-bromophenol
• AKOS015929571
• 3-(1S)-1-amino-2-hydroxyethyl-4-bromophenol

• Inchi： 1S/C8H10BrNO2/c9-7-2-1-5(12)3-6(7)8(10)4-11/h1-3,8,11-12H,4,10H2/t8-/m1/s1
• InChI Key： GUMTZRZYCSEZBF-MRVPVSSYSA-N
• SMILES： C1(O)=CC=C(Br)C([C@H](N)CO)=C1

Computed Properties

• Exact Mass: 230.98949g/mol
• Monoisotopic Mass: 230.98949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 66.5Ų

Experimental Properties

• Density: 1.672±0.06 g/cm3(Predicted)
• Boiling Point: 415.0±40.0 °C(Predicted)
• pka: 9.20±0.18(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Halophenols Bromophenols